Cas no 121955-51-9 (1-methylsulfinylsulfanylprop-1-ene)
121955-51-9 structure
Product Name:1-methylsulfinylsulfanylprop-1-ene
CAS No:121955-51-9
MF:C4H8OS2
MW:136.235718727112
CID:2617819
PubChem ID:53792264
Update Time:2025-04-21
1-methylsulfinylsulfanylprop-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 1-methylsulfinylsulfanylprop-1-ene
- DTXSID30706700
- 121955-51-9
- S-Prop-1-en-1-yl methanesulfinothioate
-
- Inchi: 1S/C4H8OS2/c1-3-4-6-7(2)5/h3-4H,1-2H3
- InChI Key: FCQZRAVPZFRUNA-UHFFFAOYSA-N
- SMILES: S(C)(=O)SC=CC
Computed Properties
- Exact Mass: 136.00165722g/mol
- Monoisotopic Mass: 136.00165722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 61.6Ų
1-methylsulfinylsulfanylprop-1-ene Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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